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Compound of Interest

Compound Name: Thiic

Cat. No.: B608715 Get Quote

1. General Information

Thioformic acid is a reactive and potentially hazardous chemical. Proper handling and storage

are crucial to ensure the safety of laboratory personnel and the integrity of the compound. It is

known for its pungent odor and is flammable.

2. Safe Handling Procedures

All work with thioformic acid should be conducted in a well-ventilated fume hood to minimize

inhalation exposure. Personal protective equipment (PPE) is mandatory.

Engineering Controls: A properly functioning chemical fume hood is essential.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are required.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Consult the

manufacturer's glove selection guide for specific breakthrough times.

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

necessary.

3. Storage
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Thioformic acid should be stored in a cool, dry, and well-ventilated area away from

incompatible materials.

Temperature: Store in a refrigerator or a cool, designated chemical storage area.

Containers: Keep in the original, tightly sealed container.

Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and metals.

4. Emergency Procedures

Spills: In case of a small spill, absorb the material with an inert, non-combustible absorbent

(e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills,

evacuate the area and contact your institution's EHS department.

Fire: Use a dry chemical, carbon dioxide, or foam fire extinguisher. Do not use water, as it

may react with the substance.

First Aid:

Inhalation: Move the affected person to fresh air. Seek immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes while removing contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Protocols
General Protocol for Working with Thioformic Acid

Preparation: Before starting any work, ensure the fume hood is operational and all necessary

PPE is available and in good condition. Have spill control materials and emergency contact

information readily accessible.
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Aliquoting:

Perform all aliquoting and dispensing of thioformic acid inside the fume hood.

Use appropriate, clean, and dry glassware or compatible plasticware.

Keep the container tightly sealed when not in use.

Reaction Setup:

If using thioformic acid in a reaction, add it slowly to the reaction mixture.

Be aware of potential exothermic reactions and have a cooling bath on standby if

necessary.

Waste Disposal:

Dispose of all waste containing thioformic acid in a designated, properly labeled

hazardous waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Decontamination:

Clean any contaminated surfaces and equipment thoroughly.

Wash hands thoroughly after handling the chemical.

Data Summary
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Property Value

Chemical Formula CH₂OS

Molecular Weight 62.09 g/mol

Appearance Colorless to yellow liquid

Odor Pungent

Boiling Point Approximately 85-87 °C (decomposes)

Storage Temperature 2-8 °C

Incompatible Materials Strong oxidizing agents, bases, metals
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Caption: Workflow for Safe Handling of Thioformic Acid.
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To cite this document: BenchChem. [Application Notes: Handling and Storage of Thioformic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608715#handling-and-storage-procedures-for-
thioformic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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